Cas no 113299-38-0 ((S)-Bicalutamide)

(S)-Bicalutamide is the (S)-enantiomer of bicalutamide, a nonsteroidal antiandrogen used primarily in the treatment of prostate cancer. Unlike the racemic mixture, the (S)-enantiomer exhibits significantly higher binding affinity to the androgen receptor, enhancing its pharmacological activity. This stereoselectivity results in improved efficacy at lower doses, potentially reducing off-target effects. (S)-Bicalutamide is characterized by its high purity and stability, making it suitable for research and pharmaceutical applications. Its selective action on androgen receptors makes it a valuable tool for studying hormone-dependent cancers and developing targeted therapies. The compound is typically supplied as a white to off-white crystalline powder with well-documented solubility and storage conditions.

(S)-Bicalutamide structure

Product Name:(S)-Bicalutamide

CAS No:113299-38-0

MF:C₁₈H₁₄F₄N₂O₄S

MW:430.373377323151

CID:130123

PubChem ID:441405

Update Time:2025-10-24

(S)-Bicalutamide Chemical and Physical Properties

Names and Identifiers

- Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-,(2S)-
- (S)-BICALUTAMIDE
- Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-met...
- R-bicalutamide
- ICI-187556
- (S)-Casodex
- BicalutaMide S-IsoMer
- (2S)-N-[3-(Trifluoromethyl)-4-cyanophenyl]-2-methyl-2-hydroxy-3-(4-fluorophenylsulfonyl)propanamide
- (S)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- (2S)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (S)-
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (2S)-
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (2S)-; Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (S)-; (2S)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide; (S)-Bicalutamide; (S)-Casodex
- LKJPYSCBVHEWIU-QGZVFWFLSA-N
- (2S)-N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
- SCHEMBL5365801
- NCGC00164635-01
- DTXSID70861120
- Bicalutamide, (S)-
- S-Bicalutamide
- 113299-38-0
- CHEMBL124881
- (+)-Bicalutamide
- Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (2S)-
- UNII-R8K39AN732
- 0U9
- J-002936
- AKOS030241565
- R8K39AN732
- CHEBI:144094
- Methyl?2-bromo-4-nitrobenzoate
- BDBM18692
- Q27451431
- (2S)-N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
- FB18583
- (2S)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide;(S)-Casodex
- (S)-Bicalutamide
- Inchi： 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/t17-/m1/s1
- InChI Key： LKJPYSCBVHEWIU-QGZVFWFLSA-N
- SMILES： S(C1C=CC(=CC=1)F)(C[C@@](C(NC1C=CC(C#N)=C(C(F)(F)F)C=1)=O)(C)O)(=O)=O

Computed Properties

Exact Mass: 430.06100
Monoisotopic Mass: 430.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116A^2
XLogP3: 2.3

Experimental Properties

Melting Point: 175-179°C
PSA: 115.64000
LogP: 4.03338

(S)-Bicalutamide Security Information

Storage Condition：-20°C Freezer

(S)-Bicalutamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B382010-25mg	(S)-Bicalutamide	113299-38-0	25mg	$ 150.00	2023-04-18
TRC	B382010-50mg	(S)-Bicalutamide	113299-38-0	50mg	$ 190.00	2023-04-18
TRC	B382010-100mg	(S)-Bicalutamide	113299-38-0	100mg	$ 362.00	2023-04-18
TRC	B382010-250mg	(S)-Bicalutamide	113299-38-0	250mg	$ 856.00	2023-04-18
TRC	B382010-500mg	(S)-Bicalutamide	113299-38-0	500mg	$ 1476.00	2023-04-18
A2B Chem LLC	AD75675-25mg	(S)-Bicalutamide	113299-38-0	25mg	$266.00	2024-04-20
A2B Chem LLC	AD75675-50mg	(S)-Bicalutamide	113299-38-0	50mg	$306.00	2024-04-20
A2B Chem LLC	AD75675-100mg	(S)-Bicalutamide	113299-38-0	100mg	$472.00	2024-04-20
SHENG KE LU SI SHENG WU JI SHU	sc-212876-5mg	(S)-Bicalutamide,	113299-38-0	5mg	￥2256.00	2023-09-05
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